Cas no 2172216-66-7 (ethyl 3-(3-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)azetidine-3-carboxylate)

• Product Name: ethyl 3-(3-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)azetidine-3-carboxylate
• CAS No: 2172216-66-7
• MF: C₁₀H₁₇NO₅S
• MW: 263.310682058334
• CID: 5994139
• PubChem ID: 165524594
• Update Time: 2025-06-24

ethyl 3-(3-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)azetidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(3-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)azetidine-3-carboxylate
• 2172216-66-7
• EN300-1631147

• Inchi： 1S/C10H17NO5S/c1-2-16-8(12)9(5-11-6-9)10(13)3-4-17(14,15)7-10/h11,13H,2-7H2,1H3
• InChI Key： SSDNFXLDESYMGR-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)(C1(C(=O)OCC)CNC1)O)(=O)=O

Computed Properties

• Exact Mass: 263.08274382g/mol
• Monoisotopic Mass: 263.08274382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 101Ų

Additional information on ethyl 3-(3-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)azetidine-3-carboxylate

Ethyl 3-(3-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)azetidine-3-carboxylate (CAS No. 2172216-66-7): A Comprehensive Overview

Ethyl 3-(3-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)azetidine-3-carboxylate, identified by its CAS number 2172216-66-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic derivatives that exhibit remarkable potential in medicinal chemistry due to its unique structural and functional properties. The presence of both azetidine and thiolan moieties in its molecular framework imparts distinct reactivity and biological activity, making it a valuable scaffold for the development of novel therapeutic agents.

The structure of this compound features a central azetidine ring substituted with a 3-hydroxy-1,1-dioxo-thiolan side chain, which is further esterified at the terminal carboxyl group with an ethyl moiety. This arrangement creates a molecule with multiple reactive sites, including hydroxyl, thiol, and ester functionalities, which can be exploited for various chemical transformations and biological interactions. The stereochemistry of the molecule, particularly the configuration around the sulfur atom in the thiolan ring, plays a crucial role in determining its pharmacological properties.

In recent years, there has been growing interest in azetidine derivatives as pharmacophores due to their ability to mimic natural amino acids and interact with biological targets in a similar manner. The hydroxy-dioxo-thiolan moiety in this compound adds an additional layer of complexity, potentially enhancing its binding affinity and selectivity towards specific enzymes or receptors. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes involved in metabolic pathways relevant to inflammation and cancer.

One of the most compelling aspects of Ethyl 3-(3-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)azetidine-3-carboxylate is its versatility as a synthetic intermediate. The ester group can be readily hydrolyzed under mild conditions to yield the corresponding carboxylic acid, while the hydroxyl and thiol functionalities can undergo various modifications such as etherification or oxidation. This flexibility allows chemists to tailor the molecule's properties for specific applications, whether it be for further derivatization into more complex scaffolds or for direct use in drug discovery campaigns.

The pharmacological potential of this compound has not been fully explored but is an area of active investigation. Computational modeling studies have indicated that the azetidine ring can effectively engage with hydrophobic pockets in protein targets, while the thiolan side chain may contribute to hydrogen bonding interactions. These features make it an attractive candidate for designing molecules with improved solubility and bioavailability compared to traditional small-molecule drugs.

Recent advances in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug development. The thiolan scaffold, in particular, has shown promise in several preclinical studies due to its ability to modulate enzyme activity and cell signaling pathways. By incorporating this motif into a molecule like Ethyl 3-(3-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)azetidine-3-carboxylate, researchers aim to harness its unique chemical and biological properties for therapeutic purposes.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps include the formation of the azetidine ring via cyclization reactions followed by functionalization at the 3-position with the hydroxy-dioxo-thiolan unit. The final esterification step is typically carried out under mild acidic conditions to prevent unwanted side reactions. Advances in catalytic methods have enabled more efficient synthesis routes, reducing both reaction times and environmental impact.

In terms of biological evaluation, early studies have demonstrated that derivatives of this class exhibit promising activity against various disease-related targets. For instance, modifications aimed at enhancing the hydrophobicity of the molecule have shown increased potency in inhibiting certain kinases associated with cancer progression. Additionally, structural analogs have been investigated for their potential antimicrobial properties, highlighting the broad spectrum of activity that can be achieved by tuning the molecular structure.

The future prospects for Ethyl 3-(3-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)azetidine-3-carboxylate are vast and multifaceted. As our understanding of biological pathways continues to evolve, so does our ability to design molecules that precisely target disease-causing mechanisms. This compound represents a prime example of how innovative chemical design can lead to breakthroughs in drug discovery. Researchers are exploring various strategies to optimize its pharmacokinetic profile while maintaining or enhancing its biological activity.

Collaborative efforts between synthetic chemists and biologists are essential for unlocking the full potential of this compound. By combining expertise in organic synthesis with insights from structural biology and pharmacology, scientists can develop novel therapeutic agents that address unmet medical needs. The modular nature of Ethyl 3-(3-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)azetidine-3-carboxylate makes it an ideal candidate for such interdisciplinary approaches.

In conclusion,Ethyl 3-(3-hydroxy-1,1-dioxo-1lambda6-thiolan-3-y)]l azetidine - - carboxy l ate ( CAS No . 2172216 -66 -7) stands out as a promising entity in pharmaceutical research due to its unique structural features and versatile reactivity . Its potential applications span across multiple therapeutic areas , making it a valuable asset for ongoing drug development programs . As research progresses , we can expect further insights into its biological activities and synthetic possibilities , paving the way for innovative treatments.